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Compound of Interest

Compound Name: Musk tibetene

Cat. No.: B1677579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

transport of Musk Tibetene, a synthetic nitroaromatic musk compound. Due to its persistence,

bioaccumulative potential, and toxicity, understanding its behavior in the environment is of

critical importance. This document summarizes key physicochemical properties, environmental

degradation pathways, partitioning behavior, and bioaccumulation potential. Detailed

experimental protocols for relevant studies are also provided to facilitate further research.

Physicochemical Properties
The environmental behavior of a chemical is largely dictated by its physicochemical properties.

Musk Tibetene is a solid, lipophilic substance with low water solubility and a low vapor

pressure, indicating its tendency to partition from water to organic phases such as sediment,

soil, and biota.
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Property Value Reference

Molecular Formula C₁₃H₁₈N₂O₄ [1]

Molecular Weight 266.29 g/mol [1]

Physical Form Solid, pale yellow crystals [2][3]

Melting Point 135.5 °C (experimental) [2]

Boiling Point 367.5 °C (calculated) [2]

Vapor Pressure 5.22 x 10⁻⁴ Pa (calculated) [2]

Water Solubility 0.052 mg/L (experimental) [2]

Log K_ow_ (Octanol-Water

Partition Coefficient)
5.0 (experimental) [2]

Henry's Law Constant 0.101 Pa·m³/mol (calculated) [2]

Environmental Fate and Transport
Musk Tibetene enters the environment primarily through wastewater effluent, as it is used in a

variety of consumer products.[2] Its fate is governed by a combination of transport and

transformation processes.

Transport
Due to its low volatility, long-range atmospheric transport is considered a potential pathway for

the distribution of Musk Tibetene to remote areas.[2] In aquatic systems, its high lipophilicity

and low water solubility lead to its partitioning to suspended solids, sediment, and sludge in

wastewater treatment plants (WWTPs).[2]

Degradation
2.2.1. Photodegradation

Musk Tibetene is susceptible to photodegradation in the presence of light. In aqueous

solutions or acetonitrile/water mixtures, it can be degraded with half-lives ranging from

approximately 20 minutes to several hours, depending on the conditions.[4][5] The
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photodegradation process involves the transformation of Musk Tibetene into several

photoproducts.[4][5]
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Musk Tibetene

3,3,5,6,7-pentamethyl-4-nitro-3H-indole

hv

3,3,5,6,7-pentamethyl-4-nitro-1H-indolinehv

3,3,5,6,7-pentamethyl-4-nitro-3H-indolinone

hv

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

Environmental Compartments

Processes

Consumer Products

Wastewater

Wastewater Treatment Plant

Surface Water

Effluent

Soil

Sludge Application

Atmosphere

Volatilization

Biodegradation (anaerobic)

Sediment

Sorption

Biota

Uptake

Photodegradation Long-Range TransportBioaccumulation Sorption

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1677579?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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